Cas no 493017-94-0 (Acetamide,2-[[5-[[(4-chlorophenyl)amino]methyl]-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-N-(3-nitrophenyl)-)
493017-94-0 structure
Product Name:Acetamide,2-[[5-[[(4-chlorophenyl)amino]methyl]-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-N-(3-nitrophenyl)-
CAS No:493017-94-0
MF:C23H19ClN6O3S
MW:494.953361749649
CID:1518997
Update Time:2024-08-23
Acetamide,2-[[5-[[(4-chlorophenyl)amino]methyl]-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-N-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,2-[[5-[[(4-chlorophenyl)amino]methyl]-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-N-(3-nitrophenyl)-
- Acetamide, 2-[[5-[[(4-chlorophenyl)amino]methyl]-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-N-(3-nitrophenyl)-
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- Inchi: 1S/C23H19ClN6O3S/c24-16-9-11-17(12-10-16)25-14-21-27-28-23(29(21)19-6-2-1-3-7-19)34-15-22(31)26-18-5-4-8-20(13-18)30(32)33/h1-13,25H,14-15H2,(H,26,31)
- InChI Key: QVBDZNHCYNSFMA-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CSC1N(C2=CC=CC=C2)C(CNC2=CC=C(Cl)C=C2)=NN=1
Computed Properties
- Exact Mass: 494.09307
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- PSA: 114.98
- pka: 12.03±0.70(Predicted)
Acetamide,2-[[5-[[(4-chlorophenyl)amino]methyl]-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-N-(3-nitrophenyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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